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Compound of Interest

2-Chloro-2-(hydroxyimino)acetic
Compound Name: d
aci

Cat. No.: B13832460

Get Quote

\

Spectroscopic Profile: 2-Chloro-2-

(hydroxyimino)acetic Acid Derivatives
Technical Monograph for Structural Elucidation
Executive Summary

Compound: Ethyl 2-chloro-2-(hydroxyimino)acetate (Primary Reagent) Analog: 2-Chloro-2-
(hydroxyimino)acetic acid (Transient Intermediate) Class:

-Chloro-oxime /

-Hydroxyimino ester Molecular Weight: 151.55 g/mol (Ester) | 123.49 g/mol (Acid) Key
Application: Precursor for 1,3-dipolar cycloadditions (generation of nitrile oxides) and synthesis
of

-lactam antibiotic side chains (e.g., Cefuroxime intermediates).

Spectroscopic Data Summary
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The following data represents the (Z)-isomer, which is the thermodynamically preferred
conformation due to intramolecular hydrogen bonding between the oxime hydroxyl and the
carbonyl oxygen.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Chloroform-d (
) Frequency: 400 MHz (
), 100 MHz (

)
Table 1:

NMR Assignments
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If the free acid is

generated, the

ethyl signals
Note on Free (4.4, 1.4 ppm)
) Absent N/A -COOH )

Acid disappear, and a
very broad acid
proton appears
>11 ppm.

Table 2:
NMR Assignments
Chemical Shift ( _ s
Carbon Type Assignment Envi ’
nvironmen

ppm)

Carbonyl ester.

Shielded relative to
160.5 Quaternary (C=0) C=0 ketones due to

resonance with ethoxy

oxygen.

-Chloro oxime carbon.

138.2 Quaternary (C=N) C(ChH=N Deshielded by the

electronegative
Chlorine and Nitrogen.
Secondary ( -O-CH
63.4 Ester methylene.
) -
Primary (
14.1 -CH Ester methyl.
)

B. Infrared (IR) Spectroscopy

Method: ATR-FTIR (Neat Solid)

© 2026 BenchChem. All rights reserved.

4/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Iab_l_e_’-?._-_K_ey IR Ahenr.nfinn Rands

Wavenumber (

Intensity Vibrational Mode Diagnostic Value

)

Characteristic of

oximes. Broadening
3200 - 3400 Broad, Medium O-H Stretch o )

indicates H-bonding

(Z-isomer).

Ester carbonyl. High
frequency due to

1725 - 1745 Strong, Sharp C=0 Stretch electron-withdrawing

-chloro group.

Oxime double bond.
_ Lower frequency than
1590 - 1610 Medium C=N Stretch o
imines due to OH

conjugation.

) Specific to oxime
980 - 1020 Medium N-O Stretch ] )
functionality.

Carbon-Chlorine bond
680 - 750 Strong C-CI Stretch
stretch.

C. Mass Spectrometry (MS)

Method: EI (Electron lonization, 70 eV) or ESI+
e Molecular lon (

): m/z 151 (100%) and 153 (32%).

o Interpretation: The characteristic 3:1 ratio confirms the presence of a single Chlorine atom

(

VS
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o Base Peak / Fragments:
o m/z 116 (

): Loss of chlorine radical (rare in soft ionization, common in El).

o m/z 106 (

): Loss of ethoxy group (
).
o m/z78(

): Loss of the ester moiety, leaving the chloro-oxime fragment

Structural Analysis & Logic

The stability of this compound is governed by the Alpha-Effect. The chlorine atom attached
directly to the oxime carbon (

) creates a highly electrophilic center.
 Acidity: The oxime proton (
) is significantly more acidic (
) than simple ketoximes due to the electron-withdrawing ester and chlorine groups.

e |Isomerism: The Z-isomer (hydroxyl group cis to the chlorine, trans to the carbonyl) is
generally favored. This allows the oxime oxygen lone pair to donate into the

orbital of the C-Cl bond, stabilizing the molecule, though steric repulsion between the Cl and
OH can compete with H-bonding to the carbonyl.

» Reactivity (The Nitrile Oxide Pathway): Upon treatment with a base (e.g., Triethylamine), the
compound eliminates HCI. The spectroscopic signature changes instantly:

o Disappearance: The N-OH signal (9.6 ppm) and C-ClI stretches vanish.
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o Appearance: A transient nitrile oxide (

) forms, which must be trapped immediately by an alkene (dipolarophile) to prevent
dimerization into furoxans.

Experimental Protocols
Protocol A: Synthesis of Ethyl 2-chloro-2-
(hydroxyimino)acetate

This protocol utilizes the nitrosation of glycine ethyl ester, avoiding the unstable free acid route.

Reagents:

Glycine ethyl ester hydrochloride (1.0 eq)

Sodium Nitrite (

, 1.2 eq)

Hydrochloric Acid (HCI, 37%)

Diethyl Ether (Extraction solvent)
Workflow:

o Dissolution: Dissolve Glycine ethyl ester HCI (10 g) in water (30 mL) and cool to -5°C in an
ice-salt bath.

 Acidification: Add concentrated HCI (5 mL) dropwise. Ensure internal temperature stays

¢ Nitrosation: Add a solution of

(6.0 g in 15 mL water) dropwise over 30 minutes. The solution will turn pale yellow/green.

o Mechanism:[1][2] Formation of the nitroso-enolate intermediate which tautomerizes to the
oxime.
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» Chlorination (In-situ): The presence of excess HCl and the nitroso intermediate facilitates the
substitution of the

-proton with Chlorine (via a diazonium-like mechanism). Note: Some protocols use
gas or
for higher yields, but the nitrite/HCI route is safer for bench scale.
o Extraction: Extract the agueous mixture with Diethyl Ether (
mL).
 Purification: Wash organic layer with brine, dry over
, and concentrate in vacuo.

o Result: Off-white crystalline solid. MP: 78-82°C.

Protocol B: In-Situ Generation of Nitrile Oxide (Dipolar
Cycloaddition)

Use this protocol to verify the activity of the reagent.

Dissolve Ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq) and your alkene substrate (e.g.,
Styrene, 1.1 eq) in

Cool to 0°C.

Add Triethylamine (1.2 eq) dropwise.

Observation: A white precipitate (

) forms immediately.

Validation: TLC will show the disappearance of the starting chloro-oxime (

) and appearance of the isoxazoline adduct.
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Visualization of Pathways
Diagram 1: Synthesis and Reactivity Workflow

The following diagram illustrates the conversion of Glycine Ethyl Ester to the Chloro-oxime and
its subsequent activation into the Nitrile Oxide 1,3-dipole.
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Caption: Synthesis of the Chloro-oxime reagent and its activation pathway to the reactive nitrile
oxide species.

Diagram 2: Mass Spectrometry Fragmentation Logic

Visualizing the EI-MS fragmentation pattern to confirm structural identity.

Molecular lon (M+)
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Caption: Primary fragmentation pathways observed in Electron lonization (El) Mass
Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-2-hydroxyimino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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